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Get Quote

Ethylene glycol monobutyl ether oleate, also known as butoxyethyl oleate, is a chemical compound primarily

used as a plasticizer [1]. Here are its key technical characteristics:

Property Description

Chemical Name Ethylene Glycol Monobutyl Ether Oleate [1]

Common Name Butoxyethyl oleate [1]

Molecular Formula C₁₇H₃₃COOCH₂CH₂OC₄H₉ [1]

Physical Form Liquid [1]

Density 0.892 (at 25°C) [1]

Melting Point < -45°C [1]

Solubility in Water Insoluble [1]

Flammability Combustible [1]

Primary Use Plasticizer [1]
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The Parent Compound: Ethylene Glycol Monobutyl
Ether

Much more information is available on its parent compound, Ethylene Glycol Monobutyl Ether (also known

as 2-Butoxyethanol), which is a widely used solvent [2] [3] [4]. The following diagram illustrates the

relationship between these compounds and their key properties:
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Formula: C₁₇H₃₃COOCH₂CH₂OC₄H₉

State: Liquid
Use: Plasticizer

Density: 0.892 (25°C)

    Oleate Ester

Formula: C₆H₁₄O₂

Boiling Point: 171°C
Use: Solvent

Health Hazard: Can cause
serious injury

    Parent Ether
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Relationship between the ether solvent and its oleate ester derivative.
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The table below summarizes the key physical and chemical properties of ethylene glycol monobutyl ether for

comparison and context [2] [3]:

Property Description

Chemical Formula C₆H₁₄O₂ [3]

Molar Mass 118.176 g·mol⁻¹ [3]

Appearance Clear, colorless liquid with a mild, pleasant odor [2] [3]

Density 0.90 g/cm³ (liquid) [3]

Boiling Point 171°C (340°F) [3]

Flash Point 160°F (approx. 71°C) [2]

Solubility in Water Miscible [3]

Vapor Pressure 0.8 mmHg [3]

NFPA 704 Health
Hazard

3 (Can cause serious or permanent injury) [2]

Primary Uses Solvent for paints, surface coatings, cleaners, and inks [3] [4]; Component in

oil spill dispersants [3]

Handling and Safety Considerations

For the parent compound, 2-butoxyethanol, the hazards are well-documented [2]:

Health Hazards: Vapors irritate eyes and nose. Ingestion or skin contact can cause headache,

nausea, vomiting, and dizziness [2].
Reactivity: It can react with strong oxidants, bases, and aluminum. It may form explosive peroxides

on exposure to air and light and can attack some forms of plastics, rubber, and coatings [2].
Personal Protective Equipment (PPE): It is recommended to wear appropriate personal protective

clothing and eye protection to prevent skin and eye contact. Facilities for quick-drenching should be
available in the immediate work area in case of emergency [2].
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Guidance for Further Research

The search results lack the depth required for a scientific whitepaper, particularly concerning ethylene glycol

monobutyl ether oleate itself. To acquire the detailed information you need, I suggest:

Consult Specialized Databases: Search for specific scientific data on platforms like PubMed,
SciFinder, or Reaxys. These are more likely to contain journal articles on the compound's synthesis,
toxicological studies, and potential applications.

Review Safety Data Sheets (SDS): Obtain Safety Data Sheets from multiple chemical suppliers.
These documents are essential for detailed handling, first aid, and toxicological information.

Explore Related Compounds: Given the limited data on the oleate ester, researching the toxicology
and metabolism of its components—2-butoxyethanol and oleic acid—may provide valuable

insights.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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